Cas no 2386407-18-5 (2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid
• CAS No: 2386407-18-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5611379
• PubChem ID: 165894656
• Update Time: 2025-06-25

2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-[(benzyloxy)carbonyl]-6,6-dimethylmorpholin-3-yl}acetic acid
• 2386407-18-5
• EN300-815798
• 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid

• Inchi： 1S/C16H21NO5/c1-16(2)11-17(13(10-22-16)8-14(18)19)15(20)21-9-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,18,19)
• InChI Key： COYFJSQYLWDGDL-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)N(C(=O)OCC2C=CC=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid

Comprehensive Overview of 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid (CAS No. 2386407-18-5): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and organic chemistry, 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid (CAS No. 2386407-18-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its morpholine core and benzyloxycarbonyl protective group, is a subject of interest for researchers exploring novel drug intermediates and bioactive molecules. Its molecular architecture, featuring a 6,6-dimethylmorpholin-3-yl moiety, offers steric stability, making it valuable in synthetic pathways requiring controlled reactivity.

The growing demand for custom synthesis and high-purity intermediates in drug discovery has placed compounds like 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid at the forefront of innovation. Recent trends in peptide chemistry and small-molecule therapeutics highlight the need for specialized building blocks, and this compound’s carboxylic acid functionality enables versatile conjugation strategies. Researchers frequently search for "morpholine derivatives in drug design" or "benzyloxycarbonyl-protected amino acids," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, the compound’s CAS No. 2386407-18-5 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritize scalable synthesis methods to meet the demands of preclinical studies, where purity and reproducibility are paramount. The integration of green chemistry principles in its production aligns with industry shifts toward sustainable practices, addressing queries like "eco-friendly synthesis of morpholine derivatives."

Beyond pharmaceutical applications, 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid is explored in material science for its potential role in polymer modification. Its dual functionality—combining a protected amine and an acid group—makes it a candidate for designing stimuli-responsive materials. This versatility resonates with searches such as "multifunctional organic compounds for smart materials," underscoring its interdisciplinary appeal.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, ensuring structural integrity. The rise of AI-assisted molecular design has further amplified interest in its QSAR (Quantitative Structure-Activity Relationship) profiles, with researchers investigating its bioisosteric potential in lead optimization.

In conclusion, 2-{4-(benzyloxy)carbonyl-6,6-dimethylmorpholin-3-yl}acetic acid (CAS No. 2386407-18-5) exemplifies the convergence of synthetic utility and biomedical relevance. Its adaptability to targeted drug delivery systems and material engineering positions it as a compound of enduring scientific and industrial value.